Cas no 885951-12-2 (2H-Pyran-4-amine,tetrahydro-N-methyl-4-(1-pyrrolidinylmethyl)-)

• Product Name: 2H-Pyran-4-amine,tetrahydro-N-methyl-4-(1-pyrrolidinylmethyl)-
• CAS No: 885951-12-2
• MF: C₁₁H₂₂N₂O
• MW: 198.305182933807
• CID: 711961
• Update Time: 2026-04-29

2H-Pyran-4-amine,tetrahydro-N-methyl-4-(1-pyrrolidinylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-4-amine,tetrahydro-N-methyl-4-(1-pyrrolidinylmethyl)-
• METHYL-(4-PYRROLIDIN-1-YLMETHYL-TETRAHYDRO-PYRAN-4-YL)-AMINE

• Inchi： InChI=1S/C11H22N2O/c1-12-11(4-8-14-9-5-11)10-13-6-2-3-7-13/h12H,2-10H2,1H3
• InChI Key： QJDWQVFHADGEPI-UHFFFAOYSA-N
• SMILES： CNC1(CCOCC1)CN2CCCC2

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 2H-Pyran-4-amine,tetrahydro-N-methyl-4-(1-pyrrolidinylmethyl)-

The Chemical Compound CAS No 885951-12-2: 2H-Pyran-4-amine, Tetrahydro-N-Methyl-4-(1-Pyrrolidinylmethyl)

The chemical compound with CAS No 885951-12-2, commonly referred to as 2H-Pyran-4-amine, Tetrahydro-N-Methyl-4-(1-Pyrrolidinylmethyl), is a fascinating molecule with a complex structure and diverse applications. This compound belongs to the class of heterocyclic amines, specifically featuring a pyran ring system with an amine functional group. Its structure is characterized by a six-membered ring containing one oxygen atom and one nitrogen atom, along with a methyl group attached to the nitrogen. The presence of the pyrrolidine moiety further enhances its chemical complexity and reactivity.

Recent studies have highlighted the potential of this compound in various fields, including pharmaceuticals and materials science. Researchers have explored its role as an intermediate in the synthesis of bioactive molecules, particularly in the development of novel drug candidates. For instance, its ability to act as a versatile building block in organic synthesis has been leveraged to construct complex molecular architectures with potential therapeutic applications.

In terms of synthesis, the compound can be prepared through a variety of methods, including nucleophilic substitution reactions and reductive amination. These methods allow for precise control over the stereochemistry and regioselectivity of the product, which is crucial for its application in drug design. The use of catalysts and advanced reaction conditions has further improved the efficiency and scalability of these synthetic routes.

The structural features of 2H-Pyran-4-amine make it an attractive candidate for use in medicinal chemistry. Its amine group can participate in hydrogen bonding interactions, which are critical for molecular recognition and binding affinity. Additionally, the pyrrolidine ring contributes to the compound's lipophilicity, enhancing its ability to cross biological membranes and interact with target proteins.

Recent advancements in computational chemistry have enabled researchers to model the behavior of this compound at the molecular level. By employing techniques such as molecular docking and dynamics simulations, scientists have gained insights into its binding modes and interactions with potential therapeutic targets. These studies have provided valuable information for optimizing the compound's pharmacokinetic properties and improving its bioavailability.

In conclusion, CAS No 885951-12-2 represents a significant advancement in organic chemistry due to its unique structure and versatile applications. Its role as an intermediate in drug discovery and materials science underscores its importance in contemporary research. As new methodologies continue to emerge, this compound is expected to play an even greater role in shaping future innovations across multiple disciplines.